Cas no 1545685-52-6 ((1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol)
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol
- 1H-1,2,3-Triazole-4-methanol, 1-cycloheptyl-
-
- MDL: MFCD24331747
- Inchi: 1S/C10H17N3O/c14-8-9-7-13(12-11-9)10-5-3-1-2-4-6-10/h7,10,14H,1-6,8H2
- InChI Key: HEJRDBCXMOBVSS-UHFFFAOYSA-N
- SMILES: N1(C2CCCCCC2)C=C(CO)N=N1
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 375.7±34.0 °C(Predicted)
- pka: 13.02±0.10(Predicted)
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C151816-100mg |
(1-Cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 100mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C151816-500mg |
(1-Cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 500mg |
$ 435.00 | 2022-06-06 | ||
| TRC | C151816-1g |
(1-Cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 1g |
$ 660.00 | 2022-06-06 | ||
| Enamine | EN300-265422-0.05g |
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 0.05g |
$647.0 | 2023-09-14 | ||
| Enamine | EN300-265422-0.1g |
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 0.1g |
$678.0 | 2023-09-14 | ||
| Enamine | EN300-265422-0.25g |
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 0.25g |
$708.0 | 2023-09-14 | ||
| Enamine | EN300-265422-0.5g |
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 0.5g |
$739.0 | 2023-09-14 | ||
| Enamine | EN300-265422-1.0g |
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 1g |
$728.0 | 2023-04-24 | ||
| Enamine | EN300-265422-2.5g |
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 2.5g |
$1509.0 | 2023-09-14 | ||
| Enamine | EN300-265422-5.0g |
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol |
1545685-52-6 | 5g |
$2110.0 | 2023-04-24 |
(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol
Comprehensive Overview of (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1545685-52-6): Properties, Applications, and Research Insights
The compound (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1545685-52-6) is a specialized organic molecule featuring a unique 1,2,3-triazole core substituted with a cycloheptyl group and a hydroxymethyl functional moiety. This structural combination grants it versatile chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its CAS registry number (1545685-52-6) serves as a critical identifier for researchers and industry professionals seeking precise chemical data.
In recent years, the demand for triazole derivatives has surged due to their broad applicability in drug discovery, particularly as bioisosteres for amide bonds or carboxylic acids. The hydroxymethyl-triazole scaffold in (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol is frequently explored for its potential in designing kinase inhibitors, antimicrobial agents, and bioconjugation tools. Researchers are actively investigating its role in click chemistry applications, where its cycloheptyl moiety may enhance lipophilicity for improved membrane permeability in bioactive molecules.
Synthetic routes to (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol typically involve Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. The hydroxymethyl group offers a handle for further derivatization, enabling linkage to polymers, peptides, or fluorescent probes. This adaptability aligns with trending research themes such as PROTAC development and covalent drug design, where modular building blocks are essential.
From a physicochemical perspective, the cycloheptyl ring introduces steric bulk that can influence crystallinity and solubility—a key consideration for formulation scientists. Computational studies suggest this compound may exhibit improved metabolic stability compared to smaller-ring analogs, addressing a common challenge in medicinal chemistry optimization. These attributes have sparked interest in its potential as a privileged scaffold for fragment-based drug discovery.
Analytical characterization of 1545685-52-6 typically employs NMR spectroscopy (notably 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound's stability under various pH conditions and thermal behavior are frequently studied parameters, particularly for researchers developing high-throughput screening libraries or peptide mimetics.
Emerging applications leverage the compound's bifunctional nature—the triazole acts as a hydrogen bond acceptor while the hydroxyl group serves as a donor. This duality makes it valuable for designing supramolecular architectures and metal-organic frameworks (MOFs), areas gaining traction in green chemistry initiatives. Recent patents highlight its utility in creating photo-responsive materials and biodegradable polymers.
For synthetic chemists, scale-up protocols for (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol often focus on optimizing atom economy and reducing heavy metal residues—topics highly relevant to process chemistry forums. The compound's LogP and pKa values are actively discussed in online research communities, reflecting the growing integration of computational predictions with experimental data in hit-to-lead optimization workflows.
Environmental and safety assessments indicate that proper handling of 1545685-52-6 requires standard laboratory precautions, with particular attention to its potential dust formation during bulk processing. Material Safety Data Sheets (MSDS) emphasize using engineering controls and personal protective equipment (PPE), aligning with modern laboratory safety standards.
The commercial availability of (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol from specialty chemical suppliers has increased significantly, driven by demand from contract research organizations (CROs) and academic labs. Pricing trends reflect its status as a research-grade intermediate, with purity levels (typically ≥95%) tailored for specific applications like combinatorial chemistry or structure-activity relationship (SAR) studies.
Future research directions may explore its utility in DNA-encoded libraries or as a building block for cryopreservation agents, areas receiving heightened attention in scientific literature. The compound's unique stereoelectronic properties continue to inspire investigations into non-covalent interactions and molecular recognition phenomena.
1545685-52-6 ((1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)